2-((3-Chlorobenzyl)oxy)-5-methylbenzaldehyde

• Molecular Formula: C15H13ClO2
• Molecular Weight: 260.71 g/mol
• IUPAC Name: 2-[(3-chlorophenyl)methoxy]-5-methylbenzaldehyde
• InChI: InChI=1S/C15H13ClO2/c1-11-5-6-15(13(7-11)9-17)18-10-12-3-2-4-14(16)8-12/h2-9H,10H2,1H3
• InChI Key: VFHXISZKHXPIHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC2=CC(=CC=C2)Cl)C=O

Description

2-((3-Chlorobenzyl)oxy)-5-methylbenzaldehyde is an organic compound with the molecular formula C15H13ClO2 It is a derivative of benzaldehyde, featuring a chlorobenzyl group and a methyl group attached to the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((3-Chlorobenzyl)oxy)-5-methylbenzaldehyde typically involves the reaction of 3-chlorobenzyl alcohol with 5-methylsalicylaldehyde in the presence of a base. The reaction proceeds via the formation of an ether linkage between the benzyl alcohol and the aldehyde. Common bases used in this reaction include potassium carbonate or sodium hydroxide, and the reaction is often carried out in an organic solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification techniques such as recrystallization or column chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-((3-Chlorobenzyl)oxy)-5-methylbenzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The chlorobenzyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base to facilitate substitution reactions.

Major Products Formed

Oxidation: 2-((3-Chlorobenzyl)oxy)-5-methylbenzoic acid.

Reduction: 2-((3-Chlorobenzyl)oxy)-5-methylbenzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-((3-Chlorobenzyl)oxy)-5-methylbenzaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in the study of enzyme-catalyzed reactions involving aldehydes.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-((3-Chlorobenzyl)oxy)-5-methylbenzaldehyde depends on its specific application. In biological systems, it may interact with enzymes that recognize aldehyde groups, leading to various biochemical effects. The molecular targets and pathways involved can vary, but typically involve the formation of Schiff bases or other covalent adducts with nucleophilic amino acid residues in proteins.

Comparison with Similar Compounds

Similar Compounds

• 2-((3-Chlorobenzyl)oxy)-3-methoxybenzaldehyde
• 2-((2-Chlorobenzyl)oxy)-5-methylbenzaldehyde
• 2-((4-Chlorobenzyl)oxy)-5-methylbenzaldehyde

Uniqueness

2-((3-Chlorobenzyl)oxy)-5-methylbenzaldehyde is unique due to the specific positioning of the chlorobenzyl and methyl groups on the benzene ring. This unique structure can influence its reactivity and interactions with other molecules, making it a valuable compound for specific synthetic and research applications.